Cas no 5006-68-8 (5-Nitro-1H-imidazole-1-ethanol)

• Product Name: 5-Nitro-1H-imidazole-1-ethanol
• CAS No: 5006-68-8
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• MDL: MFCD00159670
• CID: 1059697
• PubChem ID: 3248693
• Update Time: 2025-04-20

5-Nitro-1H-imidazole-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-1H-imidazole-1-ethanol
• 2-(5-nitroimidazol-1-yl)ethanol
• 5-Nitro-1H-imidazole
• 1H-Imidazole-1-ethanol,5-nitro
• 2-(5-NITRO-1-IMIDAZOLYL)-1-ETHANOL
• Metronidazole Imp. D (EP): 2-(5-Nitro-1H-imidazol-1-yl)-ethanol
• Q27283550
• METRONIDAZOLE EP IMPURITY D
• A899724
• AKOS023569582
• DTXSID30390623
• 2-(5-Nitro-1H-imidazol-1-yl)ethanol;5-Nitro-1H-imidazole-1-ethanol
• MFCD00159670
• AS-77788
• M69F775144
• SCHEMBL5878432
• Imidazole-1-ethanol, 5-nitro-
• 1-(2-Hydroxyethyl)-5-nitroimidazole
• 2-(5-Nitro-1H-imidazol-1-yl)ethanol
• 1H-Imidazole-1-ethanol, 5-nitro-
• Metronidazole Impurity D
• CS-W016225
• DA-37071
• BCP32938
• 2-(5-Nitro-1H-imidazol-1-yl)ethanol; Metronidazole Imp. D (EP); 5-Nitro-1H-imidazole-1-ethanol; 5-Nitroimidazole-1-ethanol; 1-(2-Hydroxyethyl)-5-nitroimidazole; Metronidazole Impurity D
• UNII-M69F775144
• Metronidazole impurity D [USP-MC]
• 5006-68-8

• MDL： MFCD00159670
• Inchi： 1S/C5H7N3O3/c9-2-1-7-4-6-3-5(7)8(10)11/h3-4,9H,1-2H2
• InChI Key： DFMZECOLZRIPOT-UHFFFAOYSA-N
• SMILES： OCCN1C=NC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 157.04900
• Monoisotopic Mass: 157.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 425.2±25.0 °C at 760 mmHg
• Flash Point: 211.0±23.2 °C
• PSA: 83.87000
• LogP: 0.30680
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Nitro-1H-imidazole-1-ethanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)